3-Hydroxy-4-(thiophen-2-yl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C11H8O3S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6,12H,(H,13,14)
• InChI Key: GKLGJCQDLMPTIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C11H8O3S
• DSSTOX Substance ID: DTXSID50688534
• Molecular Weight: 220.25 g/mol
• CAS RN: 1261889-15-9

Description

3-Hydroxy-4-(thiophen-2-yl)benzoic acid, also known as 3-hydroxy-4-thiophenylbenzoic acid (3-HTPB) is an important molecule in organic chemistry. It is an aromatic thiophene derivative with a carboxylic acid functional group at the 3-position. 3-HTPB has been studied extensively in the fields of synthetic organic chemistry, medicinal chemistry, and materials science. It has been used as a building block in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers.

Scientific Research Applications

3-HTPB has been used in a variety of scientific research applications. For example, it has been used as a building block in the synthesis of pharmaceuticals, dyes, and polymers. It has also been used as a reagent in the synthesis of heterocyclic compounds, such as thiophene-2-carboxaldehyde and thiophene-2-carboxylic acid. In addition, 3-HTPB has been used as a ligand in the synthesis of transition metal complexes.

Mechanism of Action

3-HTPB is an aromatic thiophene derivative and is believed to act as an electron donor in the presence of a suitable electron acceptor. This electron transfer is believed to be responsible for the formation of new chemical bonds and the formation of transition metal complexes.
Biochemical and Physiological Effects
3-HTPB has been studied extensively in the fields of medicinal chemistry and materials science. Its biochemical and physiological effects are not yet fully understood. However, it has been suggested that 3-HTPB may have antioxidant, anti-inflammatory, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-HTPB in laboratory experiments is its availability. It is a commercially available compound and can be easily synthesized in the laboratory. The main limitation of using 3-HTPB in laboratory experiments is its reactivity. It is a highly reactive compound and can react with a variety of other compounds, leading to undesired side reactions.

Future Directions

There are a number of potential future directions for the use of 3-HTPB. It could be used as a building block in the synthesis of more complex molecules, such as pharmaceuticals and polymers. It could also be used as a reagent in the synthesis of novel heterocyclic compounds. In addition, it could be used in the development of new transition metal complexes. Finally, further research is needed to better understand its biochemical and physiological effects.

Synthesis Methods

3-HTPB is synthesized in a two-step process. The first step involves the reaction of benzoic acid with thiophene-2-carboxaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 3-Hydroxy-4-(thiophen-2-yl)benzoic acid, 95%thiophenylbenzoic acid. The second step involves the reaction of this compoundthiophenylbenzoic acid with a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 3-Hydroxy-4-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid.